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For Researchers, Scientists, and Drug Development Professionals

Positron Annihilation Spectroscopy (PAS) is a powerful non-destructive technique for

characterizing voids and defects at the atomic scale in various materials. The choice of the

positron source is a critical determinant of the quality and applicability of PAS data. This guide

provides an objective comparison of Sodium-22 (²²Na), a commonly used positron source, with

other alternatives, namely Germanium-68/Gallium-68 (⁶⁸Ge/⁶⁸Ga) and Fluorine-18 (¹⁸F),

supported by their physical properties and typical experimental considerations.

Performance Comparison of Positron Sources
The selection of a positron source for PAS is governed by several key parameters that

influence the experimental setup, data acquisition, and overall performance. The following table

summarizes the essential characteristics of ²²Na, ⁶⁸Ge/⁶⁸Ga, and ¹⁸F.
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Feature Sodium-22 (²²Na)
Germanium-
68/Gallium-68
(⁶⁸Ge/⁶⁸Ga)

Fluorine-18 (¹⁸F)

Half-life 2.602 years[1]
271.05 days (⁶⁸Ge) /

67.84 minutes (⁶⁸Ga)
109.734 minutes[2]

Positron Emission

Probability (β+

Branching Ratio)

~90.4% ~89% (from ⁶⁸Ga) ~96.7%[2]

Maximum Positron

Energy (Eβ+max)
0.545 MeV

1.899 MeV (from

⁶⁸Ga)
0.635 MeV

Average Positron

Energy (Eβ+avg)
~0.215 MeV

~0.83 MeV (from

⁶⁸Ga)
~0.250 MeV

Prompt Gamma-ray

for Timing

1.274 MeV (emitted

simultaneously with

β+)[1]

1.077 MeV (from

⁶⁸Ga, but with low

intensity)

None

Source Preparation

Commercially

available as sealed

sources (e.g., ²²NaCl

deposited on a thin foil

and encapsulated)[3]

[4]

Generator-produced;

⁶⁸Ga is eluted from a

⁶⁸Ge generator.

Produced in a

cyclotron via nuclear

reactions.

Typical Application in

PAS

Standard for both

Positron Annihilation

Lifetime Spectroscopy

(PALS) and

Coincidence Doppler

Broadening

Spectroscopy

(CDBS).[5][6]

Primarily used in

Positron Emission

Tomography (PET);

less common in

conventional PAS but

can be used.

Primarily used in PET;

its short half-life poses

challenges for typical

PAS experiments.[2]
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The experimental setup for PAS varies depending on the specific technique being employed.

Below are generalized protocols for two common PAS techniques, Positron Annihilation

Lifetime Spectroscopy (PALS) and Coincidence Doppler Broadening Spectroscopy (CDBS),

typically utilizing a ²²Na source.

Positron Annihilation Lifetime Spectroscopy (PALS)
PALS measures the time between the emission of a positron from the source and its

subsequent annihilation with an electron in the sample. This lifetime is sensitive to the electron

density at the annihilation site and can be used to characterize the size and concentration of

open-volume defects.

Methodology:

Source-Sample Assembly: A ²²Na positron source, typically encapsulated in a thin polymer

foil (e.g., Kapton), is sandwiched between two identical pieces of the sample material.[5] This

"sandwich" configuration ensures that most of the emitted positrons are implanted into the

sample.[5]

Detector Setup: Two fast scintillator detectors (e.g., BaF₂ or plastic scintillators) coupled with

photomultiplier tubes (PMTs) are placed on opposite sides of the sample assembly. One

detector is optimized to detect the 1.274 MeV "start" gamma-ray emitted simultaneously with

the positron from the ²²Na source. The other detector is optimized for the 0.511 MeV "stop"

annihilation gamma-rays.[3]

Timing Electronics: The signals from the detectors are processed through a series of

electronic modules. Constant Fraction Discriminators (CFDs) are used to generate precise

timing signals from the detector pulses. A Time-to-Amplitude Converter (TAC) measures the

time difference between the start and stop signals, converting it into a voltage pulse.

Data Acquisition: The output of the TAC is fed into a Multichannel Analyzer (MCA), which

builds a histogram of the time differences, representing the positron lifetime spectrum.[5] A

sufficient number of events (typically >10⁶) are collected to ensure good statistical accuracy.

[5]

Data Analysis: The resulting lifetime spectrum is deconvoluted into multiple lifetime

components using specialized software. Each component corresponds to a different
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annihilation state (e.g., in the bulk material, at vacancies, or in larger voids).

Coincidence Doppler Broadening Spectroscopy (CDBS)
CDBS provides information about the momentum of the electrons with which the positrons

annihilate. This is sensitive to the chemical environment of the annihilation site.

Methodology:

Source-Sample Assembly: Similar to PALS, a ²²Na source is typically placed between two

sample pieces.[7]

Detector Setup: Two high-purity germanium (HPGe) detectors are positioned at 180 degrees

to each other with the sample in the center.[8] These detectors have excellent energy

resolution, which is crucial for measuring the small Doppler shifts in the 511 keV annihilation

peak.

Coincidence Measurement: The two HPGe detectors are operated in coincidence, meaning

that only events where both detectors simultaneously register a 511 keV gamma-ray are

recorded.[8] This significantly reduces the background from Compton scattering of the 1.274

MeV gamma-ray from the ²²Na source.[8]

Data Acquisition: The energy signals from both detectors for each coincidence event are

recorded. A two-dimensional energy spectrum is often constructed.

Data Analysis: The Doppler-broadened 511 keV peak from the coincidence spectrum is

analyzed. The shape of the peak is often characterized by S (shape) and W (wing)

parameters. The S-parameter represents the fraction of annihilations with low-momentum

valence electrons, which is sensitive to open-volume defects. The W-parameter represents

the fraction of annihilations with high-momentum core electrons, which is sensitive to the

chemical identity of the atoms surrounding the annihilation site. The data is often presented

as a ratio curve relative to a well-characterized reference material.
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Caption: A generalized workflow for a Positron Annihilation Spectroscopy experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Annihilation Spectroscopy (PAS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232525#comparing-sodium-22-with-other-positron-
sources-for-pas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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